Cas no 33489-89-3 (2H-1,3-Oxazine, 3-ethyltetrahydro-)

• Product Name: 2H-1,3-Oxazine, 3-ethyltetrahydro-
• CAS No: 33489-89-3
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 1457978
• PubChem ID: 12636112
• Update Time: 2025-04-20

2H-1,3-Oxazine, 3-ethyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Oxazine, 3-ethyltetrahydro-
• 3-ethyl-1,3-oxazinane
• SCHEMBL40427
• DTXSID80505189
• 33489-89-3

• Inchi： 1S/C6H13NO/c1-2-7-4-3-5-8-6-7/h2-6H2,1H3
• InChI Key： NIWUQINKWVGRSC-UHFFFAOYSA-N
• SMILES： O1CCCN(CC)C1

Computed Properties

• Exact Mass: 115.09979
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47